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This technical guide provides a comprehensive overview of the synthesis of vanadium
hexacarbonyl [V(CO)e], a significant compound in organometallic chemistry, starting from
vanadium trichloride (VCIz). Vanadium hexacarbonyl is a notable exception to the 18-electron
rule, existing as a stable 17-electron radical, which makes it a point of interest for various
chemical transformations.[1] This document details two primary synthetic methodologies: the
traditional high-pressure reductive carbonylation and a more recent low-pressure approach. It
includes detailed experimental protocols, quantitative data presented in tabular format for ease
of comparison, and workflow diagrams generated using Graphviz to illustrate the synthetic
pathways.

Introduction

Vanadium hexacarbonyl, V(CO)s, is a blue-black, volatile crystalline solid.[1] Its paramagnetic
nature, arising from its 17 valence electrons, makes it a highly reactive species.[1] The
synthesis of V(CO)s from vanadium trichloride is a cornerstone procedure in vanadium
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carbonyl chemistry. The overall transformation involves the reduction of V(lll) in VCIs to V(0) in
V(CO)s, which necessitates the use of a reducing agent in the presence of carbon monoxide.

Synthetic Methodologies

The synthesis of vanadium hexacarbonyl from vanadium trichloride is typically achieved via a
two-step process. The first step involves the reductive carbonylation of vanadium trichloride to
form the hexacarbonylvanadate(-1) anion, [V(CO)e]~. The second step is the oxidation of this
anion to yield the neutral vanadium hexacarbonyl. Two primary methods for the initial reductive
carbonylation are presented here: a high-pressure method using sodium metal and a low-
pressure method employing a stronger reducing agent.

Method 1: High-Pressure Reductive Carbonylation

This is the traditional and most common method for the synthesis of vanadium hexacarbonyl. It
involves the reduction of vanadium trichloride with metallic sodium under a high pressure of
carbon monoxide.[1]

Experimental Protocol

Step 1: Synthesis of Sodium Bis(2-methoxyethyl)ether Hexacarbonylvanadate(-1),
[Na(diglyme)2][V(CO)e]

e Materials:
o Vanadium trichloride (VCIs)
o Sodium metal (Na)
o Diglyme (bis(2-methoxyethyl)ether), freshly distilled from sodium-benzophenone
o Carbon monoxide (CO), high purity
e Apparatus:
o A high-pressure autoclave equipped with a stirrer and a heating mantle.

o Schlenk line and glassware for handling air-sensitive materials.
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e Procedure:

o In a glovebox or under a nitrogen atmosphere, a high-pressure autoclave is charged with
anhydrous vanadium trichloride, a stoichiometric excess of sodium metal, and anhydrous
diglyme.

o The autoclave is sealed, removed from the glovebox, and connected to a high-pressure
carbon monoxide line.

o The autoclave is flushed several times with carbon monoxide to remove any residual
nitrogen.

o The autoclave is pressurized with carbon monoxide to approximately 200 atm.
o The mixture is stirred and heated to 160 °C.

o The reaction is allowed to proceed for 24-48 hours, during which the pressure is
maintained with carbon monoxide.

o After the reaction is complete, the autoclave is cooled to room temperature, and the
excess carbon monoxide is carefully vented in a fume hood.

o The resulting slurry, containing the product [Na(diglyme)z][V(CO)s] and sodium chloride, is
taken into a glovebox for further processing.

Step 2: Oxidation of [Na(diglyme)2][V(CO)s] to Vanadium Hexacarbonyl, V(CO)e
o Materials:

o The crude [Na(diglyme)2][V(CO)s] from Step 1

o Orthophosphoric acid (HsPOa4), 85%

o An inert, high-boiling solvent (e.g., paraffin oil)
e Apparatus:

o Schlenk flask

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Vacuum line with a cold trap (Dry Ice/acetone or liquid nitrogen)

o Sublimation apparatus

e Procedure:

o The crude product from the first step is suspended in an inert, high-boiling solvent such as
paraffin oil in a Schlenk flask.

o The flask is connected to a vacuum line with a cold trap.

o Degassed 85% phosphoric acid is added dropwise to the stirred suspension at room
temperature.

o Avigorous reaction occurs with the evolution of hydrogen gas, and the formation of the
blue-black vanadium hexacarbonyl.

o The vanadium hexacarbonyl is volatile and can be collected by sublimation from the
reaction mixture under vacuum into the cold trap.

o The crude vanadium hexacarbonyl is purified by resublimation.

Quantitative Data for High-Pressure Synthesis
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Parameter Value Reference

Step 1: Reductive

Carbonylation

Reactants VCIs, Na, CO [1]
Solvent Diglyme [1]
Temperature 160 °C [1]
Pressure 200 atm CO [1]
Reaction Time 24 - 48 hours

Step 2: Oxidation

Oxidizing Agent HsPOa4 [2]
Temperature Room Temperature [2]
Pressure Vacuum [2]
Purification Sublimation [2]
Overall Yield Moderate to good

Reaction Scheme:
4 Na + VCIs + 6 CO + 2 diglyme — [Na(diglyme)z][V(CO)e] + 3 NaCl[1]

2 [Na(diglyme)2][V(CO)s] + 2 H3POa — 2 V(CO)s + Hz + 2 NaH2POa + 4 diglyme

Method 2: Low-Pressure Synthesis

An alternative synthesis has been developed to avoid the use of high-pressure equipment. This
method utilizes a more potent reducing agent, lithium methylnaphthalenide, which allows the
reductive carbonylation to proceed at or near atmospheric pressure of carbon monoxide.

Experimental Protocol

Step 1: Preparation of VCI3(THF)s
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o Materials:
o Anhydrous vanadium trichloride (VCls)
o Tetrahydrofuran (THF), freshly distilled from sodium-benzophenone
» Procedure:
o Anhydrous VCls is refluxed in THF under an inert atmosphere for several hours.
o The solution is cooled, and the VCI3(THF)s complex is isolated.
Step 2: Reductive Carbonylation
o Materials:
o VCI3(THF)3

Lithium metal

o

[¢]

Methylnaphthalene

o

Tetrahydrofuran (THF)

[e]

Carbon monoxide (CO) gas
e Procedure:

o A solution of lithium methylnaphthalenide is prepared by reacting lithium metal with
methylnaphthalene in THF.

o The solution of VCI3(THF)s is added to the lithium methylnaphthalenide solution at low
temperature.

o The reaction mixture is stirred under an atmosphere of carbon monoxide (1 atm).

o The reaction proceeds at room temperature to yield a solution containing the
hexacarbonylvanadate anion.
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Step 3: Oxidation to V(CO)e
e Procedure:

o The resulting solution from Step 2 is treated with a proton source, such as phosphoric
acid, to oxidize the [V(CO)s]~ to V(CO)e.

o The volatile V(CO)s is isolated from the reaction mixture by vacuum transfer and purified
by sublimation.

Quantitative Data for Low-Pressure Synthesis

Parameter Value Reference

Step 1: VCI3(THF)s formation

Reactants VCls3, THF

Conditions Reflux

Step 2: Reductive

Carbonylation

Reducing Agent Lithium methylnaphthalenide
CO Pressure ~1 atm

Solvent THF

Step 3: Oxidation

Oxidizing Agent HsPOa4
Purification Sublimation
Overall Yield Good

Physicochemical Properties and Characterization of
Vanadium Hexacarbonyl
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Property Value Reference
Appearance Blue-black crystalline solid [1]
Molar Mass 219.00 g/mol [1]
Melting Point Decomposes [1]
Sublimation 50 °C at 15 mmHg [1]

Insoluble in water; 5 g/L in
Solubility hexane; more soluble in [1]

dichloromethane

) ~1976 cm~1 (in hydrocarbon
IR Spectrum (CO stretching) ] [2]
solution)

Experimental Workflows (Graphviz)

High-Pressure
Autoclave
(160 °C)

[Na(diglyme)2][V(CO)e]
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CO (200 atm)
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Caption: High-Pressure Synthesis Workflow for Vanadium Hexacarbonyl.
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Caption: Low-Pressure Synthesis Workflow for Vanadium Hexacarbonyl.

Conclusion

The synthesis of vanadium hexacarbonyl from vanadium trichloride is a well-established yet
nuanced process in inorganic chemistry. The traditional high-pressure method remains a
reliable route, while the low-pressure alternative offers a more accessible pathway for
laboratories not equipped with high-pressure reactors. The choice of method will depend on the
available equipment and the desired scale of the synthesis. Careful handling of the air- and
thermally-sensitive product is crucial for obtaining high-purity vanadium hexacarbonyl. This
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guide provides the necessary detailed protocols and data to aid researchers in the successful
synthesis and handling of this unique organometallic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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